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Compound of Interest

Compound Name: Benzyl 4-bromobutanoate

Cat. No.: B159757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information provided is based on available data for Benzyl
4-bromobutanoate and structurally related compounds. A complete Safety Data Sheet (SDS)

for this specific compound is not readily available. Therefore, all handling and safety

procedures should be conducted with the utmost caution, and a comprehensive risk

assessment should be performed by qualified personnel before use.

Chemical and Physical Properties
Benzyl 4-bromobutanoate is a functionalized organic compound utilized as a building block in

various synthetic applications, including pharmaceutical development.[1] Its key physical and

chemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 126430-46-4 [2][3]

Molecular Formula C₁₁H₁₃BrO₂ [2][4]

Molecular Weight 257.12 g/mol [2][4]

Appearance Colorless to faint yellow liquid

Boiling Point
314.3 °C at 760 mmHg

(Predicted)
[4]

Density 1.364 g/cm³ (Predicted) [4]

Purity Typically ≥97% [1]

Storage Temperature Room temperature [2]

Hazard Identification and GHS Classification
The primary documented hazard for Benzyl 4-bromobutanoate is its environmental toxicity.

While comprehensive toxicological data for human health is not available, its chemical structure

suggests potential for irritant properties.

Hazard Class Hazard Statement Pictogram

Hazardous to the aquatic

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects.[5]

Note on Toxicity: No specific studies on acute toxicity, skin/eye irritation, or sensitization for

Benzyl 4-bromobutanoate were identified. However, structurally similar compounds, such as

other brominated esters and benzyl derivatives, can cause skin, eye, and respiratory irritation.

[6][7][8] Therefore, it should be handled as a potentially hazardous substance.

Experimental Protocols: Safe Handling and Use
Given the lack of a specific SDS, a conservative approach based on handling similar

halogenated organic esters is mandatory. The following protocols are recommended.
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Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is crucial. The following provides a general guideline.

Personal Protective Equipment (PPE) for Benzyl 4-bromobutanoate

Eye and Face Protection

Hand and Body Protection

When to Use Respiratory Protection

Eye Protection

Chemical splash goggles

Face shield (if splash risk is high)

Skin and Body Protection

Nitrile or neoprene gloves

Chemical-resistant lab coat

Closed-toe shoes

Respiratory Protection

Work in a certified chemical fume hood

Use a respirator if ventilation is inadequate

Click to download full resolution via product page
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Caption: Recommended PPE for handling Benzyl 4-bromobutanoate.

General Handling and Storage
Ventilation: Always handle Benzyl 4-bromobutanoate in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[9]

Avoiding Contact: Take precautions to avoid contact with skin, eyes, and clothing. Do not

breathe vapor or mist.

Hygiene: Wash hands thoroughly after handling. Remove and launder contaminated clothing

before reuse.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.[2]

Synthesis Protocol Safety Considerations
A known synthesis of Benzyl 4-bromobutanoate involves the reaction of 4-bromobutyric acid

or 4-bromobutanoyl chloride with benzyl alcohol.[4][10][11]

Reagents: Be aware of the hazards of all reactants, including the corrosivity of acyl chlorides

and the potential for irritation from benzyl alcohol.

Solvents: Dichloromethane is often used as a solvent. Handle it as a potential carcinogen

and ensure proper ventilation.

Work-up: The aqueous work-up can generate acidic or basic waste that must be neutralized

before disposal.

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

Skin Contact: In case of skin contact, wash off with soap and plenty of water. Consult a

physician if irritation persists.
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Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15

minutes and consult a physician.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water and consult a physician.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide gas.

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains. Discharge into the environment must be avoided.[5]

Containment and Cleanup: Absorb with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Stability and Reactivity
Reactivity: The bromine atom is a good leaving group and can participate in nucleophilic

substitution reactions. The ester linkage can be hydrolyzed under acidic or basic conditions.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides and hydrogen bromide.
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Chemical Incompatibility of Benzyl 4-bromobutanoate

Avoid Contact With

Benzyl 4-bromobutanoate

Strong Oxidizing Agents

Risk of vigorous reaction

Strong Bases

Risk of hydrolysis

Strong Acids

Risk of hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. calpaclab.com [calpaclab.com]

3. Benzyl 4-bromobutanoate | CAS#:126430-46-4 | Chemsrc [chemsrc.com]

4. BENZYL 4-BROMOBUTANOATE CAS#: 126430-46-4 [m.chemicalbook.com]

5. Benzyl 4-bromobutanoate | C11H13BrO2 | CID 3832489 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Benzyl 2,4-dibromobutanoate | C11H12Br2O2 | CID 4338264 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. tert-Butyl 4-bromobutanoate | C8H15BrO2 | CID 2757253 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Ethyl 4-bromobutyrate | C6H11BrO2 | CID 76300 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b159757?utm_src=pdf-body-img
https://www.benchchem.com/product/b159757?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/benzyl-4-bromobutanoate-key-intermediate-pharmaceutical-innovation-vx
https://www.calpaclab.com/benzyl-4-bromobutanoate-min-98-100-mg/ala-b190403-100mg
https://www.chemsrc.com/en/cas/126430-46-4_511173.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5691593_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-4-bromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-4-bromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-2_4-dibromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-2_4-dibromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-bromobutyrate
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. BENZYL 4-BROMOBUTANOATE | 126430-46-4 [chemicalbook.com]

11. application.wiley-vch.de [application.wiley-vch.de]

To cite this document: BenchChem. [Benzyl 4-bromobutanoate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159757#benzyl-4-bromobutanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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